molecular formula C12H13ClN4O B3058944 6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine CAS No. 93003-22-6

6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine

Cat. No.: B3058944
CAS No.: 93003-22-6
M. Wt: 264.71 g/mol
InChI Key: BTSVSYAQEBXTQE-UHFFFAOYSA-N
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Description

6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine is a chemical compound that belongs to the class of pyrimidine derivatives. It is a potent inhibitor of protein kinase, which plays a crucial role in cell growth and proliferation. The compound has been extensively studied for its potential applications in cancer treatment and other diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine in lab experiments include its potency as a protein kinase inhibitor, its selectivity towards cancer cells, and its minimal toxicity in normal cells and tissues. However, the limitations of using the compound in lab experiments include its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the study of 6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine. One direction is to investigate its potential applications in combination therapy with other anticancer agents. Another direction is to study its potential applications in other diseases, such as diabetes and Alzheimer's disease. Furthermore, the development of more potent and selective protein kinase inhibitors based on the structure of this compound is another promising direction for future research.
Conclusion:
In conclusion, this compound is a potent inhibitor of protein kinase, which has potential applications in cancer treatment and other diseases. The compound has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is required to fully understand the potential of this compound in the treatment of cancer and other diseases.

Scientific Research Applications

6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine has been extensively studied for its potential applications in cancer treatment. The compound has been shown to inhibit the growth of cancer cells by targeting protein kinase. It has been tested in various cancer cell lines, including breast cancer, lung cancer, and leukemia. The compound has also been studied for its potential applications in other diseases, such as diabetes and Alzheimer's disease.

Biochemical Analysis

Cellular Effects

The effects of 6-chloro-N4-(2-ethoxyphenyl)pyrimidine-2,4-diamine on various types of cells and cellular processes are still being explored. Preliminary studies suggest that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound is not fully elucidated. It’s believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Properties

IUPAC Name

6-chloro-4-N-(2-ethoxyphenyl)pyrimidine-2,4-diamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13ClN4O/c1-2-18-9-6-4-3-5-8(9)15-11-7-10(13)16-12(14)17-11/h3-7H,2H2,1H3,(H3,14,15,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTSVSYAQEBXTQE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1NC2=CC(=NC(=N2)N)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13ClN4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90918786
Record name 6-Chloro-N~4~-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-diimine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90918786
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

264.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

93003-22-6
Record name NSC47524
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=47524
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 6-Chloro-N~4~-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-diimine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90918786
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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